Cas no 140433-31-4 (Heptanoic acid, 6-methyl-, 12,12-difluoro-11-dodecenyl ester)

• Product Name: Heptanoic acid, 6-methyl-, 12,12-difluoro-11-dodecenyl ester
• CAS No: 140433-31-4
• MF: C₂₀H₃₆F₂O₂
• MW: 346.495453834534
• CID: 1298289
• Update Time: 2024-08-04

Heptanoic acid, 6-methyl-, 12,12-difluoro-11-dodecenyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 6-methyl-, 12,12-difluoro-11-dodecenyl ester
• Heptanoic acid, 6-methyl-, 12,12-difluoro-11-dodecen-1-yl ester

• Inchi： 1S/C20H36F2O2/c1-18(2)14-11-12-16-20(23)24-17-13-9-7-5-3-4-6-8-10-15-19(21)22/h15,18H,3-14,16-17H2,1-2H3
• InChI Key： ZCGYMEWHOOYLLB-UHFFFAOYSA-N
• SMILES： C(OCCCCCCCCCC/C=C(\F)/F)(=O)CCCCC(C)C

Computed Properties

• Exact Mass: 346.26848

Experimental Properties

• Density: 0.944±0.06 g/cm3(Predicted)
• Boiling Point: 375.5±17.0 °C(Predicted)
• PSA: 26.3